Cas no 2639443-71-1 (tert-butyl 2-aminothieno3,2-bpyridine-3-carboxylate)

• Product Name: tert-butyl 2-aminothieno3,2-bpyridine-3-carboxylate
• CAS No: 2639443-71-1
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5664314
• PubChem ID: 165901572
• Update Time: 2025-06-11

tert-butyl 2-aminothieno3,2-bpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27731576
• 2639443-71-1
• tert-butyl 2-aminothieno[3,2-b]pyridine-3-carboxylate
• tert-butyl 2-aminothieno3,2-bpyridine-3-carboxylate

• Inchi： 1S/C12H14N2O2S/c1-12(2,3)16-11(15)8-9-7(17-10(8)13)5-4-6-14-9/h4-6H,13H2,1-3H3
• InChI Key： JSEIJBMBAFCURU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)(C)C)C2=C1C=CC=N2)N

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl 2-aminothieno3,2-bpyridine-3-carboxylate

Comprehensive Overview of tert-butyl 2-aminothieno[3,2-b]pyridine-3-carboxylate (CAS No. 2639443-71-1)

The compound tert-butyl 2-aminothieno[3,2-b]pyridine-3-carboxylate (CAS No. 2639443-71-1) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique thienopyridine core and tert-butyl ester functional group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural similarity to privileged scaffolds found in FDA-approved drugs.

In recent years, the demand for heterocyclic building blocks like tert-butyl 2-aminothieno[3,2-b]pyridine-3-carboxylate has surged, driven by the growing need for novel therapeutic agents. The compound's aminothienopyridine moiety is particularly valuable in medicinal chemistry, as it can interact with various biological targets. Its carboxylate ester group further enhances its utility as a synthetic precursor, allowing for facile derivatization under mild conditions. This makes it a popular choice for researchers working on kinase inhibitors and GPCR modulators.

The synthesis of CAS 2639443-71-1 typically involves multi-step organic transformations, starting from readily available thienopyridine derivatives. Modern synthetic approaches emphasize green chemistry principles, such as catalyst recycling and solvent minimization, aligning with the pharmaceutical industry's sustainability goals. Analytical characterization of this compound is routinely performed using HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity and correct structural assignment.

From a commercial perspective, tert-butyl 2-aminothieno[3,2-b]pyridine-3-carboxylate is available from specialty chemical suppliers who cater to the research and development sector. Pricing and availability often depend on scale, with custom synthesis options available for bulk quantities. The compound is typically supplied as a crystalline solid with strict quality control measures to meet the exacting standards of pharmaceutical applications.

In the context of current research trends, this compound has been investigated for its potential in developing treatments for various conditions. Its structural features make it particularly interesting for central nervous system (CNS) drug discovery, with some derivatives showing promise in preclinical studies. The thienopyridine scaffold is known to confer favorable pharmacokinetic properties, including good blood-brain barrier permeability, which is crucial for CNS-targeted therapeutics.

Storage and handling of tert-butyl 2-aminothieno[3,2-b]pyridine-3-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this chemical, as with all laboratory reagents.

The future outlook for CAS 2639443-71-1 appears promising, with ongoing research exploring its potential in various therapeutic areas. As drug discovery efforts continue to focus on novel heterocyclic systems, the demand for such specialized building blocks is expected to grow. Researchers are particularly interested in developing more efficient synthetic routes to this compound and its derivatives, which could further expand its applications in medicinal chemistry.

From a regulatory standpoint, tert-butyl 2-aminothieno[3,2-b]pyridine-3-carboxylate is not currently subject to any special controls, making it accessible for legitimate research purposes. However, researchers should always consult the latest regulations in their jurisdiction before working with any chemical substance. The compound's patent status should also be considered when exploring potential commercial applications of derivatives.

In conclusion, tert-butyl 2-aminothieno[3,2-b]pyridine-3-carboxylate represents an important tool in modern drug discovery. Its unique structural features, synthetic versatility, and potential biological activity make it a valuable compound for pharmaceutical researchers. As the field of medicinal chemistry continues to evolve, this and related thienopyridine derivatives are likely to play an increasingly important role in the development of new therapeutic agents.